Cas no 58141-51-8 (6-Chloro-2-methylisoindolin-1-one)

6-Chloro-2-methylisoindolin-1-one is a heterocyclic organic compound featuring a chloro-substituted isoindolinone core with a methyl group at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its chloro and carbonyl functional groups enable further derivatization, making it valuable for constructing complex molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular framework allows for precise modifications, facilitating the development of targeted bioactive compounds. Researchers favor this intermediate for its compatibility with cross-coupling and nucleophilic substitution reactions, enhancing its utility in medicinal chemistry and material science.

6-Chloro-2-methylisoindolin-1-one structure

58141-51-8 structure

Product Name:6-Chloro-2-methylisoindolin-1-one

CAS No:58141-51-8

MF:C₉H₈ClNO

MW:181.618921279907

CID:1091426

PubChem ID:12496476

Update Time:2025-10-29

6-Chloro-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-methylisoindolin-1-one
- 6-chloro-2-methyl-3H-isoindol-1-one
- SCHEMBL13213025
- 58141-51-8
- SB64891
- DA-36318
- Inchi： 1S/C9H8ClNO/c1-11-5-6-2-3-7(10)4-8(6)9(11)12/h2-4H,5H2,1H3
- InChI Key： TVQGUMKTGIICLD-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(N(C)C2)=O

Computed Properties

Exact Mass: 181.0294416g/mol
Monoisotopic Mass: 181.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.3Å²

6-Chloro-2-methylisoindolin-1-one Pricemore >>

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Chemenu	CM126782-1g	6-chloro-2-methylisoindolin-1-one	58141-51-8	95%	1g	$354	2021-08-05
Chemenu	CM126782-1g	6-chloro-2-methylisoindolin-1-one	58141-51-8	95%	1g	$***	2023-05-30
Alichem	A199010288-1g	6-Chloro-2-methylisoindolin-1-one	58141-51-8	95%	1g	$400.00	2023-09-01